Cas no 1227583-36-9 (5-(3-Fluorophenyl)-6-hydroxypicolinaldehyde)

• Product Name: 5-(3-Fluorophenyl)-6-hydroxypicolinaldehyde
• CAS No: 1227583-36-9
• MF: C₁₂H₈FNO₂
• MW: 217.195826530457
• CID: 4817149
• Update Time: 2025-06-15

5-(3-Fluorophenyl)-6-hydroxypicolinaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-(3-fluorophenyl)-6-hydroxypicolinaldehyde
• 5-(3-Fluorophenyl)-6-hydroxypicolinaldehyde

• Inchi： 1S/C12H8FNO2/c13-9-3-1-2-8(6-9)11-5-4-10(7-15)14-12(11)16/h1-7H,(H,14,16)
• InChI Key： QGVKBJSNFWAOCX-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)C1=CC=C(C=O)NC1=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 373
• XLogP3: 1.6
• Topological Polar Surface Area: 46.2

Additional information on 5-(3-Fluorophenyl)-6-hydroxypicolinaldehyde

Comprehensive Analysis of 5-(3-Fluorophenyl)-6-hydroxypicolinaldehyde (CAS No. 1227583-36-9): Properties, Applications, and Research Insights

5-(3-Fluorophenyl)-6-hydroxypicolinaldehyde (CAS No. 1227583-36-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This fluorinated picolinaldehyde derivative combines a hydroxyl group and an aldehyde functionality, making it a versatile intermediate for synthesizing complex molecules. Its molecular formula, C₁₂H₈FNO₂, reflects a balance of aromaticity and reactivity, which is critical for modern drug discovery pipelines.

The compound’s 3-fluorophenyl moiety enhances its metabolic stability, a property highly sought after in the development of kinase inhibitors and GPCR-targeted therapeutics. Recent studies highlight its role in optimizing bioavailability and blood-brain barrier penetration, addressing key challenges in CNS drug development. Researchers also leverage its aldehyde group for Schiff base formation, enabling the construction of heterocyclic scaffolds prevalent in antimicrobial and anticancer agents.

In agrochemical applications, 5-(3-Fluorophenyl)-6-hydroxypicolinaldehyde serves as a precursor for crop protection agents. Its fluorine atom contributes to improved pesticide efficacy by resisting enzymatic degradation, aligning with the industry’s push for sustainable pest control. Analytical techniques like HPLC and LC-MS are routinely employed to quantify its purity, ensuring compliance with Good Manufacturing Practices (GMP) standards.

Environmental and safety profiles of this compound are rigorously evaluated. While not classified as hazardous, proper handling protocols for aldehyde-containing compounds are recommended. Its low ecotoxicity makes it a candidate for green chemistry initiatives, resonating with trends in eco-friendly synthesis. Patent literature reveals its inclusion in novel biodegradable polymer formulations, further expanding its industrial relevance.

From a commercial perspective, CAS 1227583-36-9 is supplied by leading fine chemical manufacturers under stringent quality controls. Pricing trends reflect its niche status, with demand driven by contract research organizations (CROs) and academic laboratories. Storage recommendations typically advise protection from light and moisture to preserve its chemical integrity.

Emerging research explores its potential in photodynamic therapy and fluorescent probes, capitalizing on its aromatic fluorescence properties. These applications align with growing interest in theranostic agents that combine diagnostics and treatment. Computational chemistry studies model its electrostatic potential maps to predict reactivity patterns, accelerating structure-activity relationship (SAR) studies.

For synthetic chemists, optimizing yields of 5-(3-Fluorophenyl)-6-hydroxypicolinaldehyde often involves palladium-catalyzed cross-coupling or microwave-assisted synthesis techniques. These methods address common challenges like byproduct formation while improving atom economy. The compound’s crystallographic data, available in specialized databases, aids in co-crystal engineering for enhanced drug formulations.